Cas no 34388-38-0 (4,11-dihydroxybenzo[k]tetraphene-7,14-dione)

• Product name: 4,11-dihydroxybenzo[k]tetraphene-7,14-dione
• CAS No: 34388-38-0
• MF: C₂₂H₁₂O₄
• MW: 340.32828
• CID: 1463235
• PubChem ID: 182190

4,11-dihydroxybenzo[k]tetraphene-7,14-dione Chemical and Physical Properties

Names and Identifiers

• 4,11-dihydroxybenzo[k]tetraphene-7,14-dione
• 4,11-dihydroxynaphtho[1,2-b]phenanthrene-7,14-dione
• 34388-38-0
• Dibenz(a,h)anthracene-7,14-dione, 4,11-dihydroxy-
• DTXSID40187960

• Inchi： InChI=1S/C22H12O4/c23-17-5-1-3-13-11(17)7-9-15-19(13)21(25)16-10-8-12-14(20(16)22(15)26)4-2-6-18(12)24/h1-10,23-24H
• InChI Key： MBCGFXCQGWJJAW-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=CC3=C2C(=O)C4=C(C3=O)C5=C(C=C4)C(=CC=C5)O)C(=C1)O

Computed Properties

• Exact Mass: 340.07356
• Monoisotopic Mass: 340.073559
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 549
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6
• XLogP3: 4.7

Experimental Properties

• Density: 1.518
• Boiling Point: 673.5°C at 760 mmHg
• Flash Point: 375.1°C
• Refractive Index: 1.826
• PSA: 74.6